2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride
Overview
Description
Difluoromethylornithine (DFMO, eflornithine) is a well-known inhibitor of ornithine decarboxylase (ODC) and a broad-spectrum, unique therapeutic agent . It’s used in the fight against diverse viruses, including SARS-CoV-2 .
Synthesis Analysis
The synthesis of difluoromethyl compounds has been a field of research that has benefited from the invention of multiple difluoromethylation reagents . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode .Molecular Structure Analysis
The molecular structure of difluoromethyl compounds is a subject of ongoing research. DFT calculations revealed that the biological environment changes the molecular structure of DFMO only slightly .Chemical Reactions Analysis
Difluoromethylation processes based on X–CF2H bond formation where X is C(sp), C(sp2), C(sp3), O, N or S, have been studied . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode .Physical And Chemical Properties Analysis
The physical and chemical properties of difluoromethyl compounds are influenced by the presence of the difluoromethyl group, which can impact solubility, metabolic stability, and lipophilicity .Scientific Research Applications
Medicinal Chemistry: Cyclooxygenase-2 (COX-2) Inhibition
- Application : Molecular docking simulations and density functional theory (DFT) studies have explored the binding interactions of 4-difluoromethyl pyrazole derivatives (3a-3h) as potential COX-2 inhibitors . Compounds 3a and 3f exhibit high docking scores, indicating strong affinity toward COX-2. The presence of hydrogen bonds and hydrophobic interactions contributes to their binding affinity.
Agrochemicals and Pesticides
- Application : Researchers have explored the use of difluoromethyl pyrazole derivatives as potential agrochemicals due to their unique properties . These compounds may contribute to improved crop protection and pest control.
Materials Science: Building Blocks for Tailored Derivatives
- Application : Researchers utilize 4-difluoromethyl pyrazole as a starting material for synthesizing tailored derivatives with specific properties . These derivatives find applications in materials science, such as functional coatings and polymers.
Anti-Inflammatory Agents
- Application : The incorporation of the difluoromethyl group in pyrazole derivatives enhances their anti-inflammatory properties . These compounds may serve as potential drug candidates for managing inflammatory conditions.
Antibacterial and Antifungal Properties
- Application : Some difluoromethyl pyrazole derivatives exhibit antibacterial and antifungal activities . Researchers explore their potential as novel antimicrobial agents.
Anticancer Research
- Application : While not directly studied for this compound, the broader class of difluoromethyl pyrazoles has shown promise in anticancer research . Further investigations could explore their potential as targeted therapies.
Mechanism of Action
Future Directions
The field of difluoromethylation has seen significant advancements in recent years . The introduction of difluoromethyl groups in the last stages of synthetic protocols has played relevant roles as the CF2X group substitutions exert positive impacts on the physical properties of organic compounds . This has streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry .
properties
IUPAC Name |
2-(difluoromethyl)-5-fluoropyridin-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2.ClH/c7-3-2-11-5(6(8)9)1-4(3)10;/h1-2,6H,(H2,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZVBQUUXSJHREC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1C(F)F)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClF3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride | |
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